Cas no 1805345-10-1 (3-Bromo-5-(difluoromethyl)-2-methylpyridine-4-acetonitrile)

• Product Name: 3-Bromo-5-(difluoromethyl)-2-methylpyridine-4-acetonitrile
• CAS No: 1805345-10-1
• MF: C₉H₇BrF₂N₂
• MW: 261.066087961197
• CID: 4863863
• Update Time: 2025-10-24

3-Bromo-5-(difluoromethyl)-2-methylpyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(difluoromethyl)-2-methylpyridine-4-acetonitrile

• Inchi： 1S/C9H7BrF2N2/c1-5-8(10)6(2-3-13)7(4-14-5)9(11)12/h4,9H,2H2,1H3
• InChI Key： VAQKDVWPNVETMT-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NC=C(C(F)F)C=1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Additional information on 3-Bromo-5-(difluoromethyl)-2-methylpyridine-4-acetonitrile

3-Bromo-5-(difluoromethyl)-2-methylpyridine-4-acetonitrile (CAS 1805345-10-1): A Versatile Building Block for Modern Pharmaceutical and Agrochemical Applications

In the rapidly evolving field of heterocyclic chemistry, 3-Bromo-5-(difluoromethyl)-2-methylpyridine-4-acetonitrile (CAS 1805345-10-1) has emerged as a highly valuable intermediate compound. This pyridine derivative combines multiple functional groups - including bromo, difluoromethyl, methyl, and acetonitrile moieties - making it particularly attractive for drug discovery and crop protection applications. The compound's molecular formula C10H7BrF2N2 and molecular weight of 273.08 g/mol position it as a crucial building block in modern synthetic chemistry.

The structural uniqueness of 3-Bromo-5-(difluoromethyl)-2-methylpyridine-4-acetonitrile stems from its strategically placed substituents. The bromine atom at the 3-position offers excellent opportunities for further functionalization through cross-coupling reactions, while the difluoromethyl group at the 5-position enhances both the metabolic stability and lipophilicity of resulting compounds. These features explain why researchers increasingly search for "pyridine building blocks for drug discovery" and "difluoromethyl heterocycles in agrochemicals" - topics where this compound demonstrates significant potential.

Recent trends in pharmaceutical research highlight growing interest in fluorinated pyridine derivatives, with 3-Bromo-5-(difluoromethyl)-2-methylpyridine-4-acetonitrile serving as a key precursor. The incorporation of fluorine atoms has become a cornerstone strategy in medicinal chemistry, as evidenced by the surge in searches for "fluorine in drug design 2024" and "improving drug bioavailability with fluorinated compounds." This compound's acetonitrile moiety further provides an additional handle for structural diversification, making it invaluable for creating targeted molecular libraries.

In agrochemical applications, the 3-Bromo-5-(difluoromethyl)pyridine scaffold has shown remarkable potential. Industry reports and patent analyses reveal increasing use of similar structures in next-generation fungicides and insecticides. Search queries like "new pyridine-based pesticides" and "difluoromethyl in crop protection" reflect this growing market demand. The compound's balanced physicochemical properties contribute to improved systemic movement in plants while maintaining favorable environmental profiles - crucial factors in modern sustainable agriculture solutions.

The synthetic versatility of 3-Bromo-5-(difluoromethyl)-2-methylpyridine-4-acetonitrile enables numerous transformations. Chemists frequently employ it in:
- Palladium-catalyzed cross-couplings (Suzuki, Stille, Negishi)
- Nucleophilic aromatic substitutions
- Cyano group conversions to amides, acids, or tetrazoles
These applications align with popular search terms such as "bromopyridine coupling reactions" and "modifying pyridine nitriles," indicating strong research interest in these methodologies.

From a commercial perspective, CAS 1805345-10-1 has seen steady demand growth, particularly from contract research organizations and specialty chemical suppliers. Market analysts note increased inquiries for "high-purity fluorinated pyridines" and "custom synthesis of brominated heterocycles," reflecting the compound's importance in both pharmaceutical and agrochemical development pipelines. Its stability under standard storage conditions (typically recommended at 2-8°C) makes it practical for global distribution.

Quality control of 3-Bromo-5-(difluoromethyl)-2-methylpyridine-4-acetonitrile typically involves HPLC purity analysis (>97%), along with confirmatory techniques like 1H/13C NMR and mass spectrometry. These rigorous standards address common researcher concerns visible in search patterns: "how to verify pyridine derivative purity" and "analytical methods for fluorinated compounds." The compound's characteristic physicochemical properties include a melting point range of 98-102°C and good solubility in common organic solvents like DCM, THF, and DMF.

Looking forward, the scientific community anticipates expanded applications for 3-Bromo-5-(difluoromethyl)-2-methylpyridine-4-acetonitrile in:
- PROTAC (Proteolysis Targeting Chimera) development
- Kinase inhibitor optimization
- Novel fungicide discovery
These directions correspond with emerging search trends like "pyridines in targeted protein degradation" and "next-generation kinase inhibitors 2024," highlighting the compound's relevance to cutting-edge research areas.

Safety considerations for handling 3-Bromo-5-(difluoromethyl)-2-methylpyridine-4-acetonitrile follow standard laboratory protocols for brominated and nitrile-containing compounds. While not classified as extremely hazardous, proper PPE (gloves, goggles, lab coat) and adequate ventilation are recommended - precautions that address common queries such as "safe handling of bromopyridines" and "working with nitrile compounds." Material Safety Data Sheets (MSDS) provide comprehensive guidance for each specific batch.

The global market for functionalized pyridine derivatives like CAS 1805345-10-1 continues to expand, driven by pharmaceutical and agrochemical innovation. Industry forecasts predict particularly strong growth in the Asia-Pacific region, mirroring search volume patterns for terms like "pyridine intermediates suppliers China" and "custom fluorination services India." This geographic shift reflects broader trends in chemical research and manufacturing decentralization.

In conclusion, 3-Bromo-5-(difluoromethyl)-2-methylpyridine-4-acetonitrile represents a strategically important compound at the intersection of multiple chemical innovation fronts. Its unique combination of substituents enables diverse synthetic applications, while its relevance to current research priorities ensures continued demand. As both pharmaceutical and agrochemical research increasingly focus on fluorinated heterocycles and multifunctional building blocks, this compound's significance will likely grow in coming years, making it a valuable asset for research organizations and industrial developers alike.